Cas no 329777-82-4 (3-(1,3-BENZODIOXOL-5-YL)-N-CYCLOPROPYLACRYLAMIDE)

• Product Name: 3-(1,3-BENZODIOXOL-5-YL)-N-CYCLOPROPYLACRYLAMIDE
• CAS No: 329777-82-4
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• MDL: MFCD00834923
• CID: 5175520
• PubChem ID: 737666
• Update Time: 2025-08-04

3-(1,3-BENZODIOXOL-5-YL)-N-CYCLOPROPYLACRYLAMIDE Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-BENZODIOXOL-5-YL)-N-CYCLOPROPYLACRYLAMIDE
• (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-cyclopropylprop-2-enamide
• 2-Propenamide, 3-(1,3-benzodioxol-5-yl)-N-cyclopropyl-
• (E)-3-(1,3-benzodioxol-5-yl)-N-cyclopropylprop-2-enamide
• STK408695
• (2E)-3-(1,3-benzodioxol-5-yl)-N-cyclopropylacrylamide
• 3-(Benzo[d][1,3]dioxol-5-yl)-N-cyclopropylacrylamide
• (2E)-3-(1,3-benzodioxol-5-yl)-N-cyclopropyl-2-propenamide
• (2E)-3-(1,3-benzodioxol-5-yl)-N-cyclopropylprop-2-enamide

• MDL： MFCD00834923
• Inchi： 1S/C13H13NO3/c15-13(14-10-3-4-10)6-2-9-1-5-11-12(7-9)17-8-16-11/h1-2,5-7,10H,3-4,8H2,(H,14,15)/b6-2+
• InChI Key： VIEFLZFXOLMOQP-QHHAFSJGSA-N
• SMILES： O=C(/C=C/C1C=CC2=C(C=1)OCO2)NC1CC1

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 47.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 3-(1,3-BENZODIOXOL-5-YL)-N-CYCLOPROPYLACRYLAMIDE

3-(1,3-Benzodioxol-5-yl)-N-Cyclopropylacrylamide (CAS No. 329777-82-4): An Overview of Its Structure, Properties, and Applications

3-(1,3-Benzodioxol-5-yl)-N-cyclopropylacrylamide (CAS No. 329777-82-4) is a versatile compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its benzodioxole and cyclopropylacrylamide moieties, exhibits a range of interesting properties that make it a valuable candidate for various applications, particularly in the development of new pharmaceuticals and materials.

The molecular formula of 3-(1,3-benzodioxol-5-yl)-N-cyclopropylacrylamide is C₁₄H₁₅NO₃, and its molecular weight is approximately 249.27 g/mol. The compound features a benzodioxole ring, which is a bicyclic aromatic structure consisting of a benzene ring fused with a 1,3-dioxole ring. This ring system imparts significant stability and aromatic character to the molecule. The cyclopropylacrylamide moiety, on the other hand, is a functional group that includes a cyclopropyl ring attached to an acrylamide group. This combination of structural elements contributes to the compound's unique chemical and physical properties.

In terms of physical properties, 3-(1,3-benzodioxol-5-yl)-N-cyclopropylacrylamide is typically a solid at room temperature with a melting point ranging from 80 to 85°C. It is slightly soluble in water but shows good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various chemical reactions and analytical techniques.

The chemical reactivity of 3-(1,3-benzodioxol-5-yl)-N-cyclopropylacrylamide is influenced by its functional groups. The benzodioxole ring can participate in aromatic substitution reactions, while the cyclopropylacrylamide moiety can undergo nucleophilic addition reactions at the acrylamide double bond. These reactivity patterns have been exploited in the synthesis of more complex molecules and in the development of new materials.

In the context of medicinal chemistry, 3-(1,3-benzodioxol-5-yl)-N-cyclopropylacrylamide has shown promise as a lead compound for drug discovery. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various biological pathways. For example, research published in the Journal of Medicinal Chemistry highlighted its ability to inhibit certain kinases, which are key targets in cancer therapy. The compound's ability to selectively bind to these enzymes makes it a valuable candidate for further optimization and development into therapeutic agents.

Beyond its potential as a drug candidate, 3-(1,3-benzodioxol-5-yl)-N-cyclopropylacrylamide has also been explored for its use in materials science. Its unique combination of aromatic and acrylamide functionalities makes it suitable for polymerization reactions, leading to the formation of novel polymers with tailored properties. These polymers have potential applications in areas such as drug delivery systems, coatings, and adhesives.

The synthesis of 3-(1,3-benzodioxol-5-yl)-N-cyclopropylacrylamide can be achieved through several routes. One common method involves the reaction of benzodioxole derivatives with cyclopropylamine followed by an acylation step to introduce the acrylamide functionality. This synthetic approach allows for the preparation of the compound with high purity and yield, making it accessible for both academic research and industrial applications.

In conclusion, 3-(1,3-benzodioxol-5-yl)-N-cyclopropylacrylamide (CAS No. 329777-82-4) is a multifunctional compound with a rich structural profile that offers numerous opportunities for research and development. Its unique combination of benzodioxole and cyclopropylacrylamide moieties endows it with valuable chemical properties and potential applications in medicinal chemistry and materials science. As ongoing research continues to uncover new insights into its behavior and utility, this compound is likely to remain an important focus in the scientific community.